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Compound of Interest

Compound Name: Z-His(Dnp)-OH

Cat. No.: B13133380

Get Quote

Executive Summary & Chemical Identity
Z-His(Dnp)-OH (N-alpha-Carbobenzyloxy-N-im-dinitrophenyl-L-histidine) is a specialized

amino acid derivative used primarily in solid-phase peptide synthesis (SPPS).[1] While the

intact molecule is often classified as non-hazardous in standard Safety Data Sheets (SDS) due

to lack of acute toxicity data for the specific conjugate, it poses a latent high-risk hazard due to

the 2,4-dinitrophenyl (Dnp) protecting group.[1]

Critical Hazard Mechanism: Upon deprotection (thiolysis) or improper hydrolysis, this

compound releases 2,4-Dinitrophenol (DNP).[1] Free DNP is a potent uncoupler of oxidative

phosphorylation, acutely toxic, and potentially explosive when dry or subjected to shock.

Operational Directive: Treat all Z-His(Dnp)-OH waste—especially deprotection filtrates—as if

they contain free 2,4-Dinitrophenol.[1] Adhere to the "Precautionary Principle" described below.

Pre-Disposal Assessment & Waste Characterization
Before initiating disposal, you must categorize the waste into one of two streams. The disposal

pathway differs significantly based on the chemical state of the Dnp group.
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Feature
Stream A: Unused Solid

Reagent

Stream B:

Deprotection/Reaction

Waste

State
Crystalline Solid (White to Off-

White)

Liquid (Solvent + Thiol +

Cleaved DNP)

Dnp Status Covalently bound (Stable)
Free 2,4-Dinitrophenol (High

Hazard)

Primary Risk
Latent toxicity; potential

degradation.[1]

Explosion (if dried), Acute

Toxicity, Stench.

RCRA Code
Not typically listed (unless P-

listed DNP is generated).[1]

D001 (Ignitable), D003

(Reactive), P048 (if DNP >

conc. limit).

The "Yellow Flag" Validation
Self-Validating Step: Free 2,4-Dinitrophenol is intensely yellow in basic or neutral solutions.

Observation: If your waste stream is a bright, neon yellow, assume free DNP is present.

Action: Never allow yellow DNP-containing liquid waste to evaporate to dryness. Dry DNP

salts are shock-sensitive explosives [1, 2].[1]

Step-by-Step Disposal Protocols
Protocol A: Disposal of Solid Z-His(Dnp)-OH
(Expired/Unused)
Use this for pure, solid reagent that has not been reacted.[1]

Container Selection: Use the original manufacturer container if intact. If transferring, use a

high-density polyethylene (HDPE) wide-mouth jar.[1]

Labeling: Label clearly as "Non-Regulated Chemical Solid" (unless local regulations specify

otherwise) but add a secondary warning label: "Contains Dinitrophenyl Derivative - Do Not

Incinerate without DNP Protocols."
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Segregation: Store away from strong oxidizers and reducing agents until pickup.[1]

Disposal Method: High-temperature incineration by a licensed hazardous waste contractor.

[1]

Protocol B: Disposal of Deprotection Waste (Liquid)
Use this for waste generated after removing the Dnp group (e.g., using thiophenol or

mercaptoethanol).[1]

Quenching (The Thiol Factor):

Deprotection usually involves thiols (stench).[1]

Do NOT mix with bleach (sodium hypochlorite) to oxidize thiols if DNP is present.[1]

Chlorination of phenols can create toxic chlorophenols.[1]

Correct Action: Maintain the solution in its organic solvent (e.g., DMF/DCM).[1]

pH Stabilization: Ensure the waste is not acidic. Acidic conditions can precipitate free DNP.[1]

Keep pH neutral or slightly basic to keep DNP soluble and solvated.[1]

Packaging:

Use a dedicated solvent waste container (HDPE or Glass).[1]

CRITICAL: Do not fill >80%. Leave headspace.[1]

CRITICAL: Ensure the cap is vented if there is any risk of off-gassing from thiols.

Labeling:

Primary: "Hazardous Waste - Flammable / Toxic."[1]

Constituents: "DMF, Dichloromethane, Thiophenol, 2,4-Dinitrophenol."

Storage: Store in a secondary containment tray in a flammables cabinet. Never allow this

container to be left open in a fume hood where solvent evaporation could dry out the DNP

residue [3].
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Decision Logic & Workflow
The following diagram illustrates the critical decision-making process to prevent the accidental

formation of explosive dry DNP salts.

Waste Identification:
Z-His(Dnp)-OH Material

Is it Solid Reagent
(Unused)?

Stream A:
Solid Reagent

Yes

Stream B:
Reaction/Deprotection Waste

No

Pack in HDPE.
Label: 'Dnp Derivative'.
Ship for Incineration.

Visual Check:
Is Liquid Bright Yellow?

HIGH HAZARD:
Contains Free DNP

Yes (Yellow)

Hazard:
Thiols/Solvents Only

No (Colorless)

DO NOT EVAPORATE.
Keep Wet/Solvated.

Segregate from Oxidizers.
Label 'Toxic/Explosive Hazard'.

Standard Solvent Disposal.
Segregate from Oxidizers.

Click to download full resolution via product page
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Figure 1: Decision tree for segregating Z-His(Dnp)-OH waste streams to prevent explosive

hazard formation.

Emergency Procedures
In the event of a spill or exposure, immediate action is required.

Spill Management
Solid Spill:

Do not create dust.[1][2][3][4][5][6][7]

Scoop gently using a plastic scoop (spark-proof) into a waste container.[1]

Wipe area with a damp paper towel (water/ethanol).[1]

Liquid Spill (DNP Containing):

Evacuate the immediate area if the spill is large (>100 mL) or if thiols are involved

(stench).[1]

PPE: Double nitrile gloves, lab coat, safety goggles.[8]

Absorb: Use vermiculite or sand. Do not use paper towels if the solution is concentrated,

as dried DNP on paper is highly flammable [4].

Disposal: Place absorbent material immediately into a sealed container and label as

hazardous waste.

First Aid
Skin Contact: DNP is readily absorbed through the skin. Wash immediately with soap and

copious water for 15 minutes.[1] Seek medical attention if yellow staining or symptoms

(sweating, fever) occur.[1]

Inhalation: Move to fresh air. DNP uncouples metabolism; symptoms may mimic heat stroke

[5].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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